![molecular formula C5H7ClN2O2 B1590337 2-(1H-imidazol-1-yl)acetic acid hydrochloride CAS No. 87266-37-3](/img/structure/B1590337.png)
2-(1H-imidazol-1-yl)acetic acid hydrochloride
Overview
Description
“2-(1H-imidazol-1-yl)acetic acid hydrochloride” is an imidazolyl carboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by an imidazol-1-yl group . It is functionally related to acetic acid and is an impurity arising in the synthesis of zoledronic acid .
Synthesis Analysis
The synthesis of “this compound” is achieved via N-alkylation of imidazole using tert-butyl chloroacetate followed by a non-aqueous ester cleavage of the resulting imidazol-1-yl-acetic acid tert-butyl ester in the presence of titanium tetrachloride .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code 1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H
. The molecular weight is 162.58 .
Chemical Reactions Analysis
Imidazole, the core structure of “this compound”, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It shows both acidic and basic properties due to its amphoteric nature .
Physical and Chemical Properties Analysis
“this compound” is a white to yellow powder or crystals . and should be stored at room temperature .
Scientific Research Applications
Synthesis Intermediary
2-(1H-imidazol-1-yl)acetic acid hydrochloride has been utilized as a key intermediate in the synthesis of various pharmacologically significant compounds. For instance, its use in the synthesis of zoledronic acid, a bisphosphonate drug, has been detailed in several studies. These studies emphasize the development of both conventional and environmentally friendly protocols for synthesizing this acid chloride, highlighting its significance in pharmaceutical chemistry (Singh et al., 2008); (Belwal & Patel, 2019).
Coordination Chemistry
This compound plays a crucial role in the field of coordination chemistry. For example, it has been used in the synthesis of polymeric triphenyltin and cyclotetrameric tricyclohexyltin 2-(1H-imidazol-1-yl)acetates. These studies demonstrate diverse coordination modes and the formation of complex structures, which are of interest for their potential applications in materials science and catalysis (Gan & Tang, 2011).
Green Chemistry
In green chemistry, this compound has been identified as an efficient and environmentally friendly catalyst. It has been used for the synthesis of various compounds under solvent-free conditions, contributing to the development of more sustainable chemical processes (Nazari et al., 2014).
Material Science
In material science, this compound has been involved in the study of hydrochloride crystals' structural and magnetic properties. These studies offer insights into the relationship between magnetic properties and crystal-stacking structures, which are crucial for the development of new materials with specific magnetic characteristics (Yong et al., 2013).
Corrosion Inhibition
This acid chloride also finds application in corrosion inhibition. Novel amino acids based on this compound have been synthesized and studied for their ability to inhibit corrosion, particularly on mild steel. These studies contribute to the development of more effective and environmentally benign corrosion inhibitors (Srivastava et al., 2017).
Mechanism of Action
Target of Action
Imidazole derivatives, which include this compound, are known to interact with a variety of targets, including enzymes and receptors, contributing to their broad range of biological activities .
Mode of Action
It’s known that imidazole derivatives can interact with their targets in various ways, such as through hydrogen bonding and π-π stacking, due to the presence of the imidazole ring .
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Given the broad range of biological activities associated with imidazole derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular levels .
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305 + P338 + P351) .
Future Directions
While specific future directions for “2-(1H-imidazol-1-yl)acetic acid hydrochloride” are not mentioned in the search results, imidazole-containing compounds have a broad range of chemical and biological properties . They have become an important synthon in the development of new drugs , suggesting potential future research directions in drug development.
Properties
IUPAC Name |
2-imidazol-1-ylacetic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKZJSYXGKHQHRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80516159 | |
Record name | (1H-Imidazol-1-yl)acetic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80516159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87266-37-3 | |
Record name | (1H-Imidazol-1-yl)acetic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80516159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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